Cas no 1327778-39-1 (Ethyl (4-(3-oxomorpholino)phenyl)carbamate)

• Product Name: Ethyl (4-(3-oxomorpholino)phenyl)carbamate
• CAS No: 1327778-39-1
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 1081136
• PubChem ID: 73554351
• Update Time: 2025-04-20

Ethyl (4-(3-oxomorpholino)phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Ethyl (4-(3-oxomorpholino)phenyl)carbamate
• ethyl 4-(3-oxomorpholino)phenylcarbamate
• ethyl N-[4-(3-oxomorpholin-4-yl)phenyl]carbamate
• Rivaroxaban Intermediate 2
• 1327778-39-1
• Ethyl(4-(3-oxomorpholino)phenyl)carbamate
• RIVAROXABAN IMPURITY 39
• ethyl 4-(3-oxoMorpholino) phenylcarbaMate
• DA-34009
• AKOS022186117

• Inchi： 1S/C13H16N2O4/c1-2-19-13(17)14-10-3-5-11(6-4-10)15-7-8-18-9-12(15)16/h3-6H,2,7-9H2,1H3,(H,14,17)
• InChI Key： PRRDMWLECDTUSJ-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C=CC(=CC=2)NC(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 264.11108
• Monoisotopic Mass: 264.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• PSA: 67.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines